Cas no 2248324-55-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methylimidazo[1,5-a]pyridine-7-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methylimidazo[1,5-a]pyridine-7-carboxylate
• CAS No: 2248324-55-0
• MF: C₁₇H₁₁N₃O₄
• MW: 321.286943674088
• CID: 6092850
• PubChem ID: 165978196
• Update Time: 2025-07-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methylimidazo[1,5-a]pyridine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248324-55-0
• EN300-6517025
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methylimidazo[1,5-a]pyridine-7-carboxylate

• Inchi： 1S/C17H11N3O4/c1-10-14-8-11(6-7-19(14)9-18-10)17(23)24-20-15(21)12-4-2-3-5-13(12)16(20)22/h2-9H,1H3
• InChI Key： NJWHKJDEIANHBF-UHFFFAOYSA-N
• SMILES： O(C(C1C=CN2C=NC(C)=C2C=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 321.07495584g/mol
• Monoisotopic Mass: 321.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 81Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methylimidazo[1,5-a]pyridine-7-carboxylate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methylimidazo[1,5-a]pyridine-7-carboxylate: A Novel Scaffold for Targeted Therapeutic Applications

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methylimidazo[1,5-a]pyridine-7-carboxylate represents a highly specialized chemical entity with potential applications in pharmaceutical research. This compound, characterized by its 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl and 1-methylimidazo[1,5-a]pyridine-7-carboxylate functional groups, belongs to the class of isoindole-based derivatives. Its molecular structure combines two distinct heterocyclic systems, creating a unique pharmacophore that may offer novel therapeutic opportunities. Recent studies have highlighted the importance of such molecular scaffolds in the development of targeted therapies for complex diseases, including cancer and neurodegenerative disorders.

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl is a key structural element that contributes to the compound's biological activity. This ring system is known for its ability to modulate protein-protein interactions, particularly in the context of kinase inhibition. The 1-methylimidazo[1,5-a]pyridine-7-carboxylate moiety further enhances the compound's reactivity by introducing a nitrogen-containing heterocycle with potential for forming hydrogen bonds with target proteins. The combination of these two structural components creates a versatile platform for drug design, as evidenced by recent advances in medicinal chemistry.

Recent research has demonstrated the significance of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives in the development of small molecule inhibitors targeting specific signaling pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* reported the synthesis of 1-methylimidazo[1,5-a]pyridine-7-carboxylate-based compounds with selective inhibition of the PI3K/AKT/mTOR pathway, which is implicated in various cancers. The compound's ability to disrupt this pathway suggests its potential as a therapeutic agent for malignancies resistant to conventional treatments.

The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl ring system is also of interest due to its structural similarity to natural products with known biological activities. For example, the 1-methylimidazo[1,5-a]pyridine-7-carboxylate scaffold has been shown to exhibit anti-inflammatory properties in preclinical models. A 2022 study in *Bioorganic & Medicinal Chemistry* highlighted the anti-inflammatory effects of similar compounds, suggesting that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methylimidazo[1,5-a]pyridine-7-carboxylate may have applications in treating chronic inflammatory conditions.

Advances in computational chemistry have further enhanced the understanding of the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl and 1-methylimidazo[1,5-a]pyridine-7-carboxylate structural features. Molecular docking studies have revealed that these compounds can bind to specific protein targets with high affinity, particularly those involved in cell proliferation and apoptosis. This makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methylimidazo[1,5-a]pyridine-7-carboxylate a promising candidate for further exploration in drug discovery programs.

One of the key advantages of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methylimidazo[1,5-a]pyridine-7-carboxylate is its potential for modulating multiple biological pathways. The 1-methylimidazo[1,5-a]pyridine-7-carboxylate moiety, in particular, has been shown to interact with various enzymes and receptors, making it a versatile scaffold for designing multi-target drugs. This property is especially valuable in the treatment of complex diseases where multiple pathways are involved, such as Alzheimer's disease and diabetes.

Recent developments in synthetic chemistry have enabled the efficient synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methylimidazo[1,5-a]pyridine-7-carboxylate and its derivatives. These synthetic approaches have been optimized to improve the yield and purity of the final product, which is crucial for pharmaceutical applications. The ability to produce this compound in high quantities has facilitated its use in preclinical studies, where its biological activity has been extensively evaluated.

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methylimidazo[1,5-a]pyridine-7-carboxylate has also been studied for its potential as a lead compound in the development of new therapeutic agents. A 2021 study in *European Journal of Medicinal Chemistry* demonstrated its ability to inhibit the growth of cancer cells in vitro, suggesting its potential as an anticancer drug. Further research is needed to fully elucidate its mechanisms of action and to evaluate its safety profile in clinical settings.

The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl and 1-methylimidazo[1,5-a]pyridine-7-carboxylate structural elements have also been explored for their potential in the design of drugs targeting neurodegenerative diseases. For example, a 2023 study in *Neuropharmacology* reported the neuroprotective effects of similar compounds, indicating that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methylimidazo[1,5-a]pyridine-7-carboxylate may have applications in the treatment of conditions such as Parkinson's disease and multiple sclerosis.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methylimidazo[1,5-a]pyridine-7-carboxylate represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features, combined with recent advances in medicinal chemistry and computational methods, have positioned it as a valuable candidate for further research. As the field of drug discovery continues to evolve, the potential applications of this compound are likely to expand, offering new opportunities for the treatment of complex diseases.